Cas no 2375260-71-0 (2,2,2-Trifluoro-1-[4-(3-hydroxyazetidin-3-yl)piperidin-1-yl]ethan-1-one)

• Product Name: 2,2,2-Trifluoro-1-[4-(3-hydroxyazetidin-3-yl)piperidin-1-yl]ethan-1-one
• CAS No: 2375260-71-0
• MF: C₁₀H₁₅F₃N₂O₂
• MW: 252.233513116837
• CID: 5878022
• PubChem ID: 145874409
• Update Time: 2025-06-11

2,2,2-Trifluoro-1-[4-(3-hydroxyazetidin-3-yl)piperidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-7427277
• 2375260-71-0
• 2,2,2-trifluoro-1-[4-(3-hydroxyazetidin-3-yl)piperidin-1-yl]ethan-1-one
• 2,2,2-Trifluoro-1-[4-(3-hydroxyazetidin-3-yl)piperidin-1-yl]ethan-1-one

• Inchi： 1S/C10H15F3N2O2/c11-10(12,13)8(16)15-3-1-7(2-4-15)9(17)5-14-6-9/h7,14,17H,1-6H2
• InChI Key： FGJOFIUFXZSYHL-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(CC1)C1(CNC1)O)=O)(F)F

Computed Properties

• Exact Mass: 252.10856221g/mol
• Monoisotopic Mass: 252.10856221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52.6Ų

Additional information on 2,2,2-Trifluoro-1-[4-(3-hydroxyazetidin-3-yl)piperidin-1-yl]ethan-1-one

2,2,2-Trifluoro-1-[4-(3-hydroxyazetidin-3-yl)piperidin-1-yl]ethan-1-one (CAS No. 2375260-71-0): A Comprehensive Overview

2,2,2-Trifluoro-1-[4-(3-hydroxyazetidin-3-yl)piperidin-1-yl]ethan-1-one (CAS No. 2375260-71-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a trifluoromethyl group and a hydroxyazetidine moiety. These structural elements contribute to its potential therapeutic applications and have been the focus of recent studies aimed at understanding its biological activities and pharmacological properties.

The trifluoromethyl group is a common functional group in medicinal chemistry due to its ability to enhance the lipophilicity and metabolic stability of molecules. In the case of 2,2,2-Trifluoro-1-[4-(3-hydroxyazetidin-3-yl)piperidin-1-yl]ethan-1-one, this group likely plays a crucial role in modulating its interactions with biological targets, such as enzymes and receptors. The hydroxyazetidine moiety, on the other hand, introduces a polar functional group that can participate in hydrogen bonding and other non-covalent interactions, which are essential for achieving high binding affinity and selectivity.

Recent studies have explored the potential of 2,2,2-Trifluoro-1-[4-(3-hydroxyazetidin-3-yl)piperidin-1-yl]ethan-1-one as a lead compound for the development of new therapeutic agents. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in various physiological processes and are important targets for drug discovery. Preliminary data suggest that 2,2,2-Trifluoro-1-[4-(3-hydroxyazetidin-3-yl)piperidin-1-yl]ethan-1-one exhibits selective binding to specific GPCRs, making it a promising candidate for further investigation.

In addition to its potential as a GPCR modulator, 2,2,2-Trifluoro-1-[4-(3-hydroxyazetidin-3-yl)piperidin-1-yl]ethan-1-one has also been studied for its effects on central nervous system (CNS) disorders. Research has shown that compounds with similar structural features can exhibit neuroprotective properties and may be useful in treating conditions such as Alzheimer's disease and Parkinson's disease. The presence of the hydroxyazetidine moiety in 2,2,2-Trifluoro-1-[4-(3-hydroxyazetidin-3-yl)piperidin-1-yl]ethan-1-one may enhance its ability to cross the blood-brain barrier and exert beneficial effects on neuronal function.

The synthesis of 2,2,2-Trifluoro-1-[4-(3-hydroxyazetidin-3-yl)piperidin-1-yl]ethan-one involves several key steps that highlight the importance of precise chemical manipulation. The synthesis typically begins with the formation of the trifluoromethyl ketone intermediate, followed by the introduction of the hydroxyazetidine moiety through a series of reactions involving nucleophilic substitution and ring formation. The final step involves coupling this intermediate with a piperidine derivative to yield the target compound. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

Pharmacokinetic studies have provided valuable insights into the behavior of 2,2,2-Trifluoro-1-[4-(3-hydroxyazetidin-3-y l)piperidin - 1 - yl ] ethan - 1 - one in biological systems. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity facilitates good oral bioavailability and tissue distribution, while its metabolic stability ensures prolonged exposure to target tissues. These characteristics are crucial for developing effective therapeutic agents with optimal dosing regimens.

Toxicological evaluations have also been conducted to assess the safety profile of 2,2,2-Trifluoro - 1 - [4 - ( 3 - hydroxyazet idine - 3 - yl ) piper idine - 1 - yl ] eth an - 1 - one. Preclinical studies have demonstrated that it has low toxicity at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for further clinical development.

Clinical trials are currently underway to evaluate the efficacy and safety of 2 , 2 , 2 - Tr if luor o - 1 - [4 - ( 3 - hyd ro xy az et id ine - 3 - yl ) p ip er id ine - 1 - yl ] eth an - 1 - one in various therapeutic indications. Early results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetic profiles. Phase II trials are expected to provide more detailed information on its therapeutic potential and optimal dosing strategies.

In conclusion, 2 , 2 , 2 - Tr if luor o - 1 - [4 - ( 3 - hyd ro xy az et id ine - 3 - yl ) p ip er id ine - 1 - yl ] eth an - one (CAS No. 2375560-78-0) represents a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.